Cas no 1229019-33-3 (Febuxostat impurity 37)

• Product Name: Febuxostat impurity 37
• CAS No: 1229019-33-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 3163387
• PubChem ID: 58538292
• Update Time: 2025-04-21

Febuxostat impurity 37 Chemical and Physical Properties

Names and Identifiers

• Febuxostat impurity 37
• 4-Propoxyisophthalonitrile
• 1229019-33-3
• SCHEMBL16198782

• Inchi： 1S/C11H10N2O/c1-2-5-14-11-4-3-9(7-12)6-10(11)8-13/h3-4,6H,2,5H2,1H3
• InChI Key： KSXNPUVHMJJDNJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1C#N)CCC

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.061 g/l) (25 º C),